Cas no 954852-42-7 (N-(furan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(furan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954852-42-7
• MF: C₁₈H₁₇F₃N₄O₂
• MW: 378.348394155502
• CID: 5431863
• Update Time: 2025-06-21

N-(furan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-5-propan-2-yl-1-[3-(trifluoromethyl)phenyl]triazole-4-carboxamide
• N-(furan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17F3N4O2/c1-11(2)16-15(17(26)22-10-14-7-4-8-27-14)23-24-25(16)13-6-3-5-12(9-13)18(19,20)21/h3-9,11H,10H2,1-2H3,(H,22,26)
• InChI Key： GNKQNYXWKCZCMJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(C(F)(F)F)=C2)C(C(C)C)=C(C(NCC2=CC=CO2)=O)N=N1

Additional information on N-(furan-2-yl)methyl-5-(propan-2-yl)-1-3-(trifluoromethyl)phenyl-1H-1,2,3-triazole-4-carboxamide

Introduction to N-(furan-2-yl)methyl-5-(propan-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide and Its Significance in Modern Chemical Biology

N-(furan-2-yl)methyl-5-(propan-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide, a compound with the CAS number 954852-42-7, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines various functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a furan ring, an isopropyl group, and a trifluoromethyl-substituted phenyl ring within the triazole core creates a scaffold that is both structurally diverse and biologically relevant.

The compound's molecular architecture is meticulously designed to interact with biological targets in a specific manner. The furan moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to proteins. Additionally, the propan-2-yl group introduces a flexible alkyl chain that can modulate the compound's solubility and pharmacokinetic properties. The trifluoromethyl group further enhances the molecule's metabolic stability and lipophilicity, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the development of heterocyclic compounds as therapeutic agents. Triazoles, in particular, have gained prominence due to their broad spectrum of biological activities. The triazole core in N-(furan-2-yl)methyl-5-(propan-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide is positioned to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways, infectious diseases, and cancer. The structural features of this compound make it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, are employed to construct the complex triazole framework. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in developing novel bioactive molecules.

The potential biological activity of N-(furan-2-yl)methyl-5-(propan-2-yl)-1-[3-(trifluoromethyl)phenyl]-1H-1,2,3-triazole-4-carboxamide has been explored through various in vitro assays. Preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The trifluoromethyl group plays a critical role in enhancing the binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, the furan and propan-2-yl substituents contribute to specific interactions with target proteins, optimizing the compound's pharmacological profile.

The integration of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. These computational approaches provide valuable insights into the molecular recognition processes and help in designing derivatives with enhanced potency and selectivity. The use of high-throughput virtual screening has further accelerated the discovery process by identifying potential lead compounds for further optimization.

In conclusion, N-(furan-2-yl)methyl-5-(propan-2-yl)-1-[3-(< strong >trifluoromethyl strong >)phenyl]-1H-1,2,3-triazole-4-carboxamide (CAS no. < strong >954852- 42 7 strong >) is a structurally complex and biologically relevant compound that holds significant promise in the field of chemical biology and pharmaceutical research. Its unique molecular features make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.